Cas no 60785-40-2 (4-Hexen-1-yn-3-ol, 5-methyl-)

4-Hexen-1-yn-3-ol, 5-methyl- is a specialized alkenynol compound featuring both alkyne and hydroxyl functional groups, along with a methyl substituent at the 5-position. This structure imparts reactivity suitable for synthetic applications, particularly in fine chemical and pharmaceutical intermediates. The presence of unsaturated bonds (alkene and alkyne) allows for selective functionalization, making it valuable in cross-coupling reactions, cycloadditions, or as a building block for complex molecular frameworks. The hydroxyl group further enhances versatility by enabling derivatization or participation in hydrogen bonding. Its defined structure ensures consistent performance in controlled synthetic processes, offering utility in research and industrial chemistry where precise molecular design is critical.

4-Hexen-1-yn-3-ol, 5-methyl- structure

Product Name:4-Hexen-1-yn-3-ol, 5-methyl-

CAS No:60785-40-2

MF:C₇H₁₀O

MW:110.153702259064

CID:4063047

PubChem ID:5114495

Update Time:2025-06-09

4-Hexen-1-yn-3-ol, 5-methyl- Chemical and Physical Properties

Names and Identifiers

- 4-Hexen-1-yn-3-ol, 5-methyl-
- 5-methyl-4-Hexen-1-yn-3-ol
- DA-04458
- SCHEMBL3225207
- 60785-40-2
- dimethylvinyl-ethynylcarbinol
- Inchi： 1S/C7H10O/c1-4-7(8)5-6(2)3/h1,5,7-8H,2-3H3
- InChI Key： QFRQPXWPVIBXJL-UHFFFAOYSA-N
- SMILES： C#CC(O)/C=C(\C)/C

Computed Properties

Exact Mass: 110.073164938Da
Monoisotopic Mass: 110.073164938Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 20.2Å²

4-Hexen-1-yn-3-ol, 5-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-56316154-1.0g	5-methylhex-4-en-1-yn-3-ol	60785-40-2	95%	1.0g	$0.0	2023-01-03

4-Hexen-1-yn-3-ol, 5-methyl- Related Literature

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3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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5. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844

Related Categories

Additional information on 4-Hexen-1-yn-3-ol, 5-methyl-

Exploring 4-Hexen-1-yn-3-ol, 5-methyl- (CAS No. 60785-40-2): Properties, Applications, and Innovations

4-Hexen-1-yn-3-ol, 5-methyl- (CAS No. 60785-40-2) is a specialized organic compound with a unique molecular structure that combines alkyne and alcohol functionalities. This compound, often referred to in research circles for its unsaturated hydrocarbon backbone, has garnered attention due to its potential applications in fragrance synthesis, pharmaceutical intermediates, and advanced material science. Its CAS No. 60785-40-2 serves as a critical identifier for researchers and industries seeking high-purity reagents for innovative projects.

The growing interest in sustainable chemistry and green synthesis has propelled compounds like 5-methyl-4-hexen-1-yn-3-ol into the spotlight. Researchers are exploring its role in catalytic reactions and bio-based product development, aligning with global trends toward eco-friendly manufacturing. A frequent query in scientific forums revolves around its stereoselective synthesis, a topic of interest for optimizing yield and reducing waste in industrial processes.

From a structural perspective, the hexenynol derivative features a conjugated system that offers reactivity advantages in click chemistry and polymer modifications. Its terminal alkyne group enables selective bond formation, making it valuable for designing functionalized materials. Laboratories focusing on organic electronics or nanotechnology often investigate such compounds for their tunable properties.

In the fragrance industry, 4-Hexen-1-yn-3-ol, 5-methyl- is studied for its potential to contribute to novel scent profiles. Perfumers and flavorists seek molecules with low odor thresholds and complex aromatic notes, driving demand for structurally unique intermediates like this compound. Online searches frequently link it to keywords such as "flavor enhancers" and "natural aroma analogs", reflecting consumer interest in sustainable and innovative ingredients.

Safety and handling of CAS No. 60785-40-2 are also common discussion points. While not classified as hazardous under standard regulations, proper storage under inert conditions is recommended due to its unsaturated bonds. This aligns with broader industry questions about chemical stability and long-term storage solutions for reactive intermediates.

Looking ahead, the versatility of 5-methyl-4-hexen-1-yn-3-ol positions it as a candidate for cross-disciplinary research. Whether in material science, catalysis, or life sciences, its molecular architecture offers a platform for innovation. As laboratories increasingly adopt AI-driven compound discovery, compounds like this may see expanded utility in high-throughput screening and molecular design workflows.

For procurement specialists, understanding the supply chain for CAS 60785-40-2 is essential. Searches often include terms like "high-purity suppliers" or "custom synthesis options", highlighting the need for reliable sources in both academic and industrial settings. Quality certifications such as GC/MS validation are frequently emphasized in technical inquiries.

In summary, 4-Hexen-1-yn-3-ol, 5-methyl- represents a compelling case study in modern chemistry's intersection with sustainability and functionality. Its CAS No. 60785-40-2 serves as a gateway to deeper exploration of alkynol chemistry and its transformative potential across industries.